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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the long-term preclinical safety profile of
LCZ696 (sacubitril/valsartan), a first-in-class angiotensin receptor-neprilysin inhibitor (ARNI),
with its components, valsartan (an angiotensin Il receptor blocker, ARB), and enalapril (an
angiotensin-converting enzyme inhibitor, ACEi). The information presented is based on data
from nonclinical studies submitted to regulatory agencies and available in the public domain.

Executive Summary

LCZ696 has undergone a comprehensive preclinical safety evaluation to support its clinical
development and approval for the treatment of heart failure. Long-term toxicology studies,
including carcinogenicity and reproductive and developmental toxicity assessments, have been
conducted in various animal models. This guide summarizes the key findings from these
studies and places them in the context of the known preclinical safety profiles of valsartan and
enalapril. Overall, the long-term preclinical safety profile of LCZ696 is well-characterized, and
the observed toxicities are largely attributable to the known pharmacology of its components,
particularly the angiotensin receptor blockade by valsartan.
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Caption: Mechanism of action of LCZ696 (sacubitril/valsartan).

Long-Term Toxicity Studies
Carcinogenicity
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Two-year carcinogenicity studies are a standard component of the preclinical safety

assessment for new drugs intended for chronic use. These studies evaluate the potential of a

drug to cause cancer in rodents.

Table 1: Summary of 2-Year Rodent Carcinogenicity Studies
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Adverse Effect

. Dose Levels Lo Level (NOAEL)
Compound Species Key Findings
(mgl/kg/day) for
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y
o No drug-related o
o Not specified in Not specified in
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available results available results
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Experimental Protocol: 2-Year Rodent Carcinogenicity Bioassay (General Protocol)

A standardized protocol is typically followed for these studies, as outlined by regulatory

agencies like the FDA.
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Caption: General workflow for a 2-year rodent carcinogenicity study.
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» Test System: Male and female rats and mice of a specified strain.

e Dose Administration: The test compound is typically administered daily in the diet or by
gavage for the majority of the animal's lifespan (approximately 24 months).

o Dose Selection: Dose levels are selected based on results from shorter-term toxicity studies
to establish a maximum tolerated dose (MTD), a low dose that provides a significant multiple
of the expected human clinical exposure, and an intermediate dose.

e Observations: Animals are monitored daily for clinical signs of toxicity. Body weight and food
consumption are measured regularly.

o Pathology: At the end of the study, all animals undergo a complete necropsy, and a
comprehensive list of tissues and organs is examined microscopically for evidence of
neoplastic and non-neoplastic changes.

o Data Analysis: The incidence of tumors in the treated groups is compared to the control
group using appropriate statistical methods.

Reproductive and Developmental Toxicity

These studies are designed to assess the potential effects of a drug on all stages of
reproduction, from fertility to postnatal development.

Table 2: Summary of Reproductive and Developmental Toxicity Studies
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Experimental Protocol: Embryo-Fetal Development Study (General Protocol)

© 2026 BenchChem. All rights reserved.

7/11

Tech Support


https://pubmed.ncbi.nlm.nih.gov/2340976/
https://www.organon.com/docs/product/safety-data-sheets/Enalapril%20Formulation_HH_ZA_6N.pdf
https://www.organon.com/docs/product/safety-data-sheets/Enalapril%20Formulation_US_EN.pdf
https://www.organon.com/docs/product/safety-data-sheets/Enalapril%20Formulation_HH_ZA_6N.pdf
https://www.organon.com/docs/product/safety-data-sheets/Enalapril%20Formulation_HH_ZA_6N.pdf
https://www.organon.com/docs/product/safety-data-sheets/Enalapril%20Formulation_HH_ZA_6N.pdf
https://www.organon.com/docs/product/safety-data-sheets/Enalapril%20Formulation_HH_ZA_6N.pdf
https://www.organon.com/docs/product/safety-data-sheets/Enalapril%20Formulation_HH_ZA_6N.pdf
https://www.organon.com/docs/product/safety-data-sheets/Enalapril%20Formulation_HH_ZA_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16079192?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Daily Dosing During Organogenesis
- Control Group (Vehicle)
- Low, Mid, High Dose Groups

'

Maternal Observations
- Clinical Signs
- Body Weight
- Food Consumption

Uterine Examination
- Corpora Lutea
- Implantation Sites
- Resorptions
- Live/Dead Fetuses

'

Fetal Evaluation
- Body Weight
- External, Visceral, and Skeletal Examinations

'

Data Analysis
- Maternal Toxicity
y

- Fetal Viability, Growth, and Morpholog

Click to download full resolution via product page

Caption: General workflow for an embryo-fetal development toxicity study.
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o Test System: Pregnant female animals of at least two species (typically rats and rabbits).

e Dose Administration: The test drug is administered daily during the period of major
organogenesis.

e Maternal Evaluation: Dams are observed for signs of toxicity, and body weight and food
consumption are monitored.

o Fetal Evaluation: Near the end of gestation, fetuses are delivered by cesarean section and
are examined for external, visceral, and skeletal malformations and variations. The number
of live and dead fetuses, resorptions, and corpora lutea are also recorded.

» Data Analysis: The incidence of fetal abnormalities and other developmental parameters in
the treated groups are compared to the control group. Maternal and developmental NOAELs
are established.

Conclusion

The long-term preclinical safety profile of LCZ696 has been thoroughly investigated. The
findings from carcinogenicity studies with the sacubitril component were negative. The
observed reproductive and developmental toxicities of LCZ696 are consistent with the known
effects of angiotensin receptor blockade by valsartan. This includes an increased risk of
embryo-fetal lethality and, in rabbits, a teratogenic effect (hydrocephaly) at maternally toxic
doses. These effects are considered a class effect for drugs that interfere with the renin-
angiotensin system.

When compared to enalapril, another inhibitor of the renin-angiotensin system, the preclinical
reproductive and developmental toxicity profiles show some similarities, with both classes of
drugs demonstrating fetotoxicity. The preclinical data for LCZ696, in conjunction with extensive
clinical trial data, support its long-term use in the approved patient populations, with
appropriate warnings and precautions related to pregnancy. This comparative guide provides
researchers and drug development professionals with a consolidated overview of the key long-
term preclinical safety findings for LCZ696 and its relevant comparators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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